Cas no 591-54-8 (pyrimidin-4-amine)

pyrimidin-4-amine Properties

Names and Identifiers

• 4-Aminopyrimidine
• PYRIMIDIN-4-AMINE
• 3,4-Dihydro-4-iminopyrimidine
• 4-Pyrimidinamine
• 4-Pyrimidineamine
• 6-Aminopyrimidine
• Pyrimidin-4-ylamine
• Aminopyrimidine
• 4-Pyrimidinamine (9CI)
• 4-aminopyrimidine (pyrimidin-4-amine)
• Pyrimidin-4(1H)-imine
• Pyrimidin-4(3H)-imine
• Pyrimidine,4-amino- (8CI)
• NSC 401236
• Pyrimidine, 4-amino-
• 4-Amino pyrimidine
• pyrimidin-4-yl-amine
• OYRRZWATULMEPF-UHFFFAOYSA-N
• pyrimidine-4-ylamine
• 4-amino-pyrimidine
• pyrimidine-4-amine
• zlchem 199
• PubChem21825
• Pyrimidine, 4-amino-,
• WLN: T6N CNJ DZ
• KSC269I8
• BS-3732
• UNII-BU3262X8CZ
• BP-10054
• 4(1H)-Pyrimidinimine (9CI)
• GEO-00208
• 163133-86-6
• BDBM50354822
• AKOS000505580
• 176773-06-1
• AC-6952
• BCP06825
• 176772-96-6
• 163133-87-7
• NSC-401236
• 4(3H)-Pyrimidinimine, (E)- (9CI)
• J-524136
• PB11581
• MFCD00006112
• InChI=1/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7
• 4(1H)-Pyrimidinimine, (E)- (9CI)
• FT-0603719
• F0001-1551
• 4(3H)-Pyrimidinimine
• NSC401236
• A8332
• DTXSID10207841
• Q27117918
• 4(3H)-Pyrimidinimine, (Z)- (9CI)
• EN300-21912
• 4-Aminopyrimidine, 98%
• SY006845
• CHEBI:38616
• CS-W005460
• 4(3H)-Pyrimidinimine (9CI)
• CHEMBL302453
• BU3262X8CZ
• 6-imino-1,6-dihydropyrimidine
• AM20100438
• 591-54-8
• 176773-07-2
• SB10148
• DB-050703
• A2251
• STL553556
• BBL100193
• DB-024727
• DTXCID60130332
• +Expand

• MDL： MFCD00006112
• InChIKey： OYRRZWATULMEPF-UHFFFAOYSA-N
• Inchi： 1S/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7)
• SMILES： N1C=NC=CC=1N

Computed Properties

• Exact Mass: 95.048347g/mol
• Surface Charge: 0
• XLogP3: -0.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 95.048347g/mol
• Monoisotopic Mass: 95.048347g/mol
• Topological Polar Surface Area: 51.8Ų
• Heavy Atom Count: 7
• Complexity: 54.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 3
• Surface Charge: 0

Experimental Properties

• LogP: 0.64000
• PSA: 51.80000
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 240.7°C at 760 mmHg
• Melting Point: 150.0 to 154.0 deg-C
• Flash Point: 240.7 °C at 760 mmHg
• Color/Form: White to slightly Beige crystals or powder
• pka: 5.71(at 20℃)
• λmax: 273(EtOH)(lit.)
• Density: 1.1031 (rough estimate)

pyrimidin-4-amine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

pyrimidin-4-amine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%